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A comprehensive meta-analysis of key studies investigating the influence of estratetraenol
(EST), a putative human pheromone, on behavior reveals a complex and sometimes

contradictory landscape of findings. This guide synthesizes quantitative data from prominent

studies, offering a clear comparison of their methodologies and results for researchers,

scientists, and drug development professionals. The evidence, while intriguing in some

domains, underscores a need for further rigorous and standardized research to definitively

establish the role of estratetraenol in human chemosignaling.

Comparative Analysis of Key Experimental Findings
The following tables summarize the quantitative data from three key studies that have

examined the behavioral effects of estratetraenol. These studies cover social cognition, sexual

motivation, and perception of attractiveness, providing a broad overview of the current state of

research.
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Study
Behavioral

Outcome
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s
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(EST)

Condition

(Mean ±

SD)

Control

Condition

(Mean ±

SD)

Statistical

Significan

ce (p-

value)

Effect Size

(ηp²)

Oren et al.

(2019)

Social

Cognition

(Interperso

nal

Perception

Task

Accuracy)

56

heterosexu

al men

1.036 ±

0.359

0.929 ±

0.269
p = 0.024 0.089

Emotional

Reaction to

Touch

(Emotionali

ty Rating)

64

heterosexu

al men

Higher for

touch

stimuli (no

numerical

mean

provided)

Lower for

touch

stimuli (no

numerical

mean

provided)

p = 0.047 0.061

Wu et al.

(2022)

Sexual

Reward

Preference

(Area

Under the

Curve)

76

heterosexu

al men

0.49 ± 0.23 0.43 ± 0.22 p = 0.012
Not

Reported

Hare et al.

(2017)

Attractiven

ess Rating

(Opposite-
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heterosexu
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participants

(43 male,

51 female)
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significant

difference

No

significant

difference

Not

significant
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Gender

Perception
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46

heterosexu

al

participants
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significant

difference

No

significant

difference

Not

significant
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Reported
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neutral

faces)

(24 male,

22 female)

Detailed Experimental Protocols
A critical evaluation of research findings necessitates a thorough understanding of the

methodologies employed. Below are the detailed protocols for the key studies cited in this

guide.

Oren et al. (2019): Social Cognition and Emotional
Reaction

Participants: The study included two experiments with 56 and 64 heterosexual men,

respectively.[1] Participants were screened to be healthy, non-smokers, with a normal sense

of smell.[1]

Stimuli: The experimental stimulus was a 2M solution of estratetraenol in propylene glycol

with 1% eugenol as a masking odor. The control solution consisted of propylene glycol with

1% eugenol.[2]

Experimental Design: A double-blind, within-subject design was used, with each participant

completing the tasks under both EST and control conditions in two separate sessions a week

apart.[1]

Procedure: The solutions were applied to a Band-Aid placed on the participants' upper lip. In

the first experiment, participants performed the Interpersonal Perception Task (IPT), which

involves making inferences about relationships and social situations from video clips.[1] In

the second experiment, they rated their emotional reaction to images of romantic touch.[1]

Wu et al. (2022): Sexual Reward Preference
Participants: 76 heterosexual men participated in the study.[3]

Stimuli: Estratetraenol (500μM in a 1% v/v clove oil propylene glycol solution) and a control

solution of the carrier alone were used.[3]
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Experimental Design: The study employed a double-blind, placebo-controlled, within-

participant design, with two experimental sessions separated by a week.[3]

Procedure: Participants were exposed to the olfactory stimuli via a specialized device. They

then completed a sexual delay discounting task where they had to choose between a

smaller, immediate sexual reward (viewing a sexual picture for a shorter duration) and a

larger, delayed sexual reward (waiting longer to view the same picture for a longer duration).

[3]

Hare et al. (2017): Attractiveness and Gender Perception
Participants: This study included 94 heterosexual, Caucasian participants (43 male, 51

female) for the attractiveness rating task and 46 of those for the gender perception task.[4]

Stimuli: The study used androstadienone (AND) and estratetraenol (EST). The specific

concentrations and carrier solutions were not detailed in the provided search results but

followed standard practices.

Experimental Design: A double-blind, within-subject design was utilized, with participants

exposed to a control scent on one day and a putative pheromone on another.[5]

Procedure: Participants completed two computer-based tasks. In the first, they rated

photographs of opposite-sex faces for attractiveness and perceived unfaithfulness.[4] In the

second, they indicated the gender of gender-neutral facial morphs.[4]

Visualizing Experimental Workflows
To further clarify the methodologies of the cited studies, the following diagrams illustrate their

experimental workflows.
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Diagram 1: Experimental Workflow for Oren et al. (2019).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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